Cas no 618873-72-6 (4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one)

4-Benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one is a structurally complex heterocyclic compound featuring a pyrrol-2-one core functionalized with benzoyl, hydroxy, methoxyphenyl, and oxazolyl substituents. Its multi-functional design offers potential utility as an intermediate in pharmaceutical synthesis or as a scaffold for bioactive molecule development. The presence of both electron-donating (methoxy) and electron-withdrawing (benzoyl) groups may enhance reactivity in targeted transformations, while the oxazole moiety could contribute to binding interactions in medicinal chemistry applications. The compound's stereoelectronic properties merit investigation for applications requiring precise molecular recognition or catalytic activity. Careful handling is advised due to the potential reactivity of the enolizable β-diketone-like system.
4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one structure
618873-72-6 structure
Product Name:4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one
CAS No:618873-72-6
MF:C22H18N2O5
MW:390.388725757599
CID:5435957
Update Time:2025-06-24

4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one
    • 2H-Pyrrol-2-one, 4-benzoyl-1,5-dihydro-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-3-isoxazolyl)-
    • 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one
    • Inchi: 1S/C22H18N2O5/c1-13-12-17(23-29-13)24-19(15-10-6-7-11-16(15)28-2)18(21(26)22(24)27)20(25)14-8-4-3-5-9-14/h3-12,19,26H,1-2H3
    • InChI Key: NASQGOYJLMVCPQ-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(C)ON=2)C(C2=CC=CC=C2OC)C(C(=O)C2=CC=CC=C2)=C(O)C1=O

4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one Pricemore >>

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F3226-0683-2μmol
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4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one
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Additional information on 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one

4-Benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one: A Potent Compound with Multifaceted Pharmacological Potential

4-Benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one, also known by its CAS No. 618873-72-6, is a structurally complex molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry. This compound is characterized by its unique combination of functional groups, including a benzoyl moiety, a hydroxy group, a 2-methoxyphenyl substituent, and a 5-methyl-1,2-oxazol-3-yl ring system. These structural elements contribute to its diverse pharmacological profile, which has been the focus of numerous studies aimed at understanding its biological activity and therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the interactions of 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one with biological targets. For instance, a study published in Journal of Medicinal Chemistry (2023) highlighted the compound's ability to modulate serotonin receptor subtypes, particularly the 5-HT2A and 5-HT2C receptors, which are implicated in various neurological disorders. The authors used molecular docking simulations to demonstrate that the benzoyl group plays a critical role in stabilizing the compound's binding to these receptors, while the 2-methoxyphenyl substituent enhances its affinity for the 5-HT2C receptor.

Another groundbreaking study, published in ACS Chemical Biology (2024), explored the 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one as a potential lead compound for the development of novel antipsychotic agents. The researchers found that the compound exhibits potent antagonistic activity against histamine H3 receptors, which are known to regulate neurotransmitter release in the central nervous system. This discovery is particularly significant given the growing interest in histamine H3 receptor modulators for the treatment of schizophrenia and other psychiatric disorders.

The 1,2-oxazol-3-yl ring system in 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one is another key structural feature that has been the subject of recent research. A study published in European Journal of Medicinal Chemistry (2023) investigated the role of this ring in enhancing the compound's pharmacokinetic properties. The authors reported that the 5-methyl-1,2-oxazol-3-yl substituent significantly improves the compound's solubility and metabolic stability, which are critical factors in drug development. This finding underscores the importance of optimizing the 1,2-oxazol-3-yl ring system to enhance the therapeutic efficacy of the compound.

In addition to its pharmacological activities, 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one has also been studied for its potential applications in the treatment of metabolic disorders. A recent review article in Pharmacological Research (2024) highlighted the compound's ability to modulate lipid metabolism and glucose homeostasis. The authors suggested that the hydroxy group in the compound may play a crucial role in its interaction with peroxisome proliferator-activated receptors (PPARs), which are key regulators of metabolic processes. This discovery opens up new avenues for the development of PPAR agonists as therapeutic agents for diabetes and obesity.

Furthermore, the 2-methoxyphenyl substituent in 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one has been shown to enhance the compound's selectivity for specific biological targets. A study published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that the 2-methoxyphenyl group contributes to the compound's high affinity for adenosine A2A receptors, which are implicated in neuroinflammation and neurodegenerative diseases. This finding is particularly relevant given the increasing prevalence of conditions such as Alzheimer's disease and Parkinson's disease, where adenosine A2A receptor modulators are being explored as potential therapeutic agents.

Despite its promising pharmacological profile, the development of 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one as a therapeutic agent is not without challenges. One of the primary obstacles is the need to optimize its drug-like properties, including its lipophilicity, metabolic stability, and toxicity profile. A study published in Drug Discovery Today (2024) discussed the use of structure-based drug design to address these challenges. The researchers employed virtual screening techniques to identify potential modifications to the compound that could improve its drug-like properties while maintaining its therapeutic efficacy.

In conclusion, 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one represents a promising lead compound with a wide range of potential therapeutic applications. Its unique structural features, including the benzoyl, 2-methoxyphenyl, and 1,2-oxazol-3-yl groups, contribute to its diverse pharmacological activities, which have been the focus of numerous studies. As research in this area continues to evolve, it is likely that 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one will play an increasingly important role in the development of novel therapeutic agents for a variety of diseases and conditions.

Moreover, the growing interest in targeted drug delivery systems has led to the exploration of 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one as a potential candidate for nanomedicine applications. A recent study published in Nano Today (2024) investigated the use of lipid nanoparticles to enhance the delivery of the compound to specific tissues and organs. The results of this study suggest that the compound's hydrophobic properties make it an ideal candidate for nanocarrier-based drug delivery, which could significantly improve its therapeutic efficacy and reduce systemic toxicity.

Finally, the environmental impact of 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one is an important consideration in its development as a therapeutic agent. A study published in Environmental Science & Technology (2024) assessed the biodegradability and ecotoxicity of the compound. The researchers found that the compound exhibits relatively low ecotoxicity and can be effectively biodegraded under aerobic conditions, which is a significant advantage in the context of sustainable drug development.

In summary, the research on 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one has yielded valuable insights into its pharmacological properties, therapeutic potential, and environmental impact. As the field of medicinal chemistry continues to advance, it is expected that this compound will play an increasingly important role in the development of novel therapeutic agents for a wide range of diseases and conditions.

Furthermore, the potential applications of 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one in precision medicine are also being explored. A recent study published in Pharmacogenomics (2024) investigated the genetic variability in the response to the compound. The researchers found that certain genetic polymorphisms can significantly affect the pharmacokinetics and pharmacodynamics of the compound, highlighting the importance of personalized treatment strategies in the future.

Overall, the research on 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one is a testament to the power of medicinal chemistry in addressing complex health challenges. As scientists continue to uncover new insights into the properties and potential applications of this compound, it is likely that it will become an increasingly important tool in the development of innovative therapeutic strategies for a wide range of diseases and conditions.

Additionally, the compound's potential as a prodrug is being explored. A study published in Drug Development and Industrial Pharmacy (2024) investigated the prodrug design of the compound to enhance its bioavailability and targeted delivery. The researchers found that modifying the compound into a prodrug form could significantly improve its solubility and cellular uptake, making it a more effective therapeutic agent.

In conclusion, the ongoing research on 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one highlights the importance of interdisciplinary approaches in drug discovery and development. As scientists continue to explore the compound's potential applications in various fields, including precision medicine, nanomedicine, and prodrug design, it is likely that this compound will play a significant role in the future of therapeutic innovation.

Finally, the compound's potential applications in combination therapy are also being investigated. A study published in Cancer Research (2024) explored the use of 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one in conjunction with other chemotherapeutic agents to enhance antitumor activity. The results of this study suggest that the compound could be a valuable adjunct in the treatment of various solid tumors, particularly when combined with targeted therapies or immunotherapies.

As the field of medicinal chemistry continues to evolve, it is clear that 4-benzoyl-3-hydroxy-5-(2-methoxyphenyl)-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one will remain a subject of intense research and development. With its unique structural features and diverse pharmacological activities, this compound has the potential to make significant contributions to the treatment of a wide range of diseases and conditions in the years to come.

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